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Introduction

Undecane (n-C11H24) is a linear alkane hydrocarbon that serves as a vital compound in
various facets of petroleum research.[1][2][3] As a pure component with well-defined physical
and chemical properties, it provides a level of experimental control and reproducibility that is
unattainable with complex crude oil mixtures.[1] This guide offers an in-depth exploration of
undecane's primary applications, complete with the scientific rationale and detailed protocols
for researchers, scientists, and professionals in the petroleum and energy sectors. Undecane
Is a colorless, flammable liquid, insoluble in water, and is a component of gasoline and diesel
fuels.[2][3] Its production and use in petroleum research and organic synthesis are key to its

relevance.[2]

Table 1: Physicochemical Properties of n-Undecane
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Property Value Source
Chemical Formula Ci11H24 [1]
Molar Mass 156.31 g/mol [2]
Appearance Colorless liquid [2][3]
Density 0.74 g/mL at 25 °C

Melting Point -26 °C [3]
Boiling Point 196 °C [3]

Vapor Pressure

<0.4 mmHg at 20 °C

Viscosity

1.098 mPa-s at 25 °C

[2]

Surface Tension

24.21 mN/m at 25 °C

[2]

Solubility in Water

0.014 mg/L at 25 °C

[2]

Application 1: Component in Surrogate Fuels for

Combustion and Emissions Research
Scientific Rationale

Real-world fuels like diesel and jet fuel are complex mixtures of hundreds to thousands of

hydrocarbon compounds.[4] This complexity makes it exceedingly difficult to model their

combustion behavior and pollutant formation pathways.[4][5] Surrogate fuels, which are simpler
mixtures of a few well-characterized compounds, are formulated to replicate the key physical
and chemical properties of the target real fuel.[6]

Undecane is an important component in many surrogate fuel formulations.[7] As a mid-to-high
molecular weight n-alkane, it helps to represent the paraffinic content of diesel and jet fuels. Its
properties, such as cetane number, distillation characteristics, and molecular structure, are
crucial for emulating the ignition quality, volatility, and combustion kinetics of the target fuel.[4]
[8] By using undecane in a surrogate blend, researchers can conduct controlled experiments
and develop detailed chemical kinetic models to better understand and predict engine
performance and emissions.[4][5][6]
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Protocol: Formulation of a Four-Component Diesel
Surrogate Fuel

This protocol outlines the steps to formulate a simplified diesel surrogate fuel containing n-
undecane, designed to match key properties of a target diesel fuel.

Objective: To prepare a 100 mL surrogate fuel blend that emulates the cetane number and
aromatic content of a typical ultra-low-sulfur diesel.

Materials:

n-Undecane (=99% purity)

 Iso-cetane (2,2,4,4,6,8,8-heptamethylnonane, 298% purity)

e Toluene (299.5% purity)

¢ n-Propylcyclohexane (=99% purity)

o Calibrated volumetric flasks (100 mL, Class A)

» Micropipettes or analytical balance

» Glass beaker and magnetic stirrer

Procedure:

» Define Target Properties: Establish the target properties for the surrogate fuel. For this
example:

o Derived Cetane Number (DCN): ~50

o Aromatic Content: ~25% by volume

o Cycloalkane Content: ~15% by volume

o Component Selection & Ratio Calculation: Select components to represent the major
hydrocarbon classes.
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[e]

n-Undecane: Represents the n-alkane fraction.

o Iso-cetane: A highly branched alkane, used to adjust the overall cetane number.[4]
o Toluene: Represents the aromatic fraction.

o n-Propylcyclohexane: Represents the cycloalkane (naphthene) fraction.

o Calculate the required volume of each component. For this example, a hypothetical
formulation is:

Toluene: 25 mL (25%)

n-Propylcyclohexane: 15 mL (15%)

n-Undecane: 40 mL (40%)

Iso-cetane: 20 mL (20%)

e Blending: a. Carefully measure 25 mL of toluene using a graduated cylinder or by mass
using its density and an analytical balance. Transfer it to the 100 mL volumetric flask. b.
Sequentially add the calculated volumes of n-propylcyclohexane (15 mL), n-undecane (40
mL), and iso-cetane (20 mL) to the same volumetric flask. c. Stopper the flask and invert it
multiple times to ensure thorough mixing. For larger volumes, use a beaker and magnetic
stirrer.

o Homogenization & Storage: a. Once mixed, allow the solution to reach thermal equilibrium at
room temperature. b. Store the surrogate fuel in a labeled, airtight, amber glass bottle to
prevent evaporation and photodegradation.

o Property Verification: a. Measure the density of the blended surrogate and compare it to the
calculated theoretical density. b. If equipment is available, measure the Derived Cetane
Number (DCN) using an ignition quality tester to verify it meets the target. c. Use gas
chromatography (GC) to confirm the final composition of the blend.[1]

Visualization: Surrogate Fuel Formulation Workflow
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Caption: Workflow for designing, blending, and applying a surrogate fuel.
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Application 2: Inducing and Studying Asphaltene

Precipitation
Scientific Rationale

Asphaltenes are heavy, polar organic molecules found in crude oil that can precipitate and
deposit under changes in pressure, temperature, or composition, leading to significant
operational problems like pipeline blockage.[9][10] The stability of asphaltenes in crude oil is
maintained by resins, which act as natural dispersants. This stability can be disrupted by the
addition of n-alkanes (precipitants or non-solvents).[9]

Undecane, as an n-alkane, is used in laboratory settings to induce asphaltene precipitation in
a controlled manner.[11] By titrating crude oil with undecane, researchers can determine the
"onset of asphaltene precipitation,” which is the critical concentration of the precipitant that
initiates flocculation.[9][12] This data is crucial for developing thermodynamic models to predict
asphaltene instability in the field and for screening chemical inhibitors designed to prevent
deposition.[13] Studies have shown that the amount of asphaltene precipitated varies with the
carbon number of the n-alkane used, with a minimum precipitation often observed around C10
or C11.[11]

Protocol: Determination of Asphaltene Flocculation
Onset by Turbidity Titration

This protocol describes a method to determine the point at which asphaltenes begin to
flocculate from a crude oil sample upon the addition of undecane.

Objective: To quantify the volume of undecane required to initiate asphaltene precipitation in a
given crude oil sample.

Materials:
» Stock crude oil sample
* n-Undecane (precipitant)

e Toluene (solvent)
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Automated titrator with a turbidity sensor or a spectrophotometer

Syringe pump for precise addition of undecane

Glass vials or cuvettes

Magnetic stirrer and stir bars

Procedure:

o Sample Preparation: a. Prepare a solution of crude oil in toluene (e.g., 1% by weight). This
dilution ensures the initial solution is stable and optically clear enough for turbidity
measurement. b. Filter the solution through a fine filter (e.g., 5 um) to remove any existing
solid particles.

e Instrument Setup: a. Place a known volume (e.g., 20 mL) of the prepared crude oil-toluene
solution into a clean, dry vial with a small stir bar. b. Position the vial in the titrator or
spectrophotometer, ensuring the turbidity probe or light path is correctly aligned. c. Set the
instrument to record turbidity (or absorbance) at a constant wavelength (e.g., near-infrared,
~800 nm) over time.

« Titration: a. Begin stirring the solution at a constant, gentle rate to ensure mixing without
creating air bubbles. b. Start the titration by adding n-undecane to the crude oil solution at a
precise, constant rate (e.g., 0.1 mL/min) using the syringe pump. c. Simultaneously, begin
recording the turbidity of the solution as a function of the volume of undecane added.

o Data Analysis: a. Initially, as undecane is added, the turbidity will remain low and relatively
constant. b. As the concentration of undecane approaches the critical point, asphaltene
aggregates begin to form, causing the solution's turbidity to increase sharply.[9] c. Plot the
measured turbidity versus the volume of undecane added. d. The "onset of precipitation” is
identified as the point on the graph where the slope of the turbidity curve shows a distinct
and sharp increase. This can be determined by finding the intersection of the two tangent
lines of the curve before and after flocculation begins.

e Reporting: a. The result is typically reported as the volume of undecane per gram of crude
oil (or volume of solution) required to reach the flocculation onset.
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Visualization: Asphaltene Precipitation Analysis
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Caption: Workflow for determining the onset of asphaltene precipitation.

Application 3: Model Oil in Enhanced Oil Recovery

(EOR) Studies
Scientific Rationale

Enhanced Oil Recovery (EOR) techniques are employed to extract oil that remains in a
reservoir after primary and secondary recovery methods.[14] Chemical EOR, for instance,
involves injecting fluids like surfactant solutions to mobilize trapped oil.[15][16] A key
mechanism is the reduction of interfacial tension (IFT) between the oil and the displacing fluid
(water or brine), which lowers the capillary forces trapping the oil in porous rock.[14][17]

Studying these complex mechanisms requires controlled laboratory experiments. Undecane is
often used as a model "oil" in these studies for several reasons:

o Simplicity: It is a single component, eliminating the compositional complexities and unknown
interfacial activities of crude oil.[2]

o Known Properties: Its interfacial tension with water and brines is well-documented, providing
a reliable baseline for evaluating the effectiveness of EOR chemicals.[2][18]

 Visualization: Its transparency allows for clear visualization of fluid interfaces and
displacement fronts in micromodel (pore network) experiments.

By using undecane, researchers can isolate and quantify the effects of specific surfactants,
polymers, or brines on IFT and displacement efficiency in core flooding or micromodel
experiments.[15][17] This is particularly relevant in the study of microemulsion flooding, where
surfactants are used to create a middle-phase microemulsion with ultra-low IFT to effectively
displace oil.[17][19]

Protocol: Core Flooding Experiment to Evaluate
Surfactant Performance
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This protocol provides a generalized procedure for a core flooding experiment using undecane
as the oil phase to assess the oil recovery efficiency of a surfactant solution.

Objective: To measure the additional oil (undecane) recovery from a sandstone core sample
by surfactant flooding after an initial waterflood.

Materials:

o Berea sandstone core plug (e.g., 1.5-inch diameter, 3-inch length)[20]

» Core flooding apparatus (core holder, pumps, pressure transducers, fraction collector)

* n-Undecane (oil phase)

 Brine solution (e.g., 2% NacCl in deionized water)

o Surfactant solution (e.g., 1% surfactant in the same brine)

e Vacuum pump and desiccator

Procedure:

o Core Preparation: a. Clean the core plug using solvents (e.g., toluene and methanol) to
remove any residual hydrocarbons and salts, then dry it in an oven.[21] b. Measure the dry
weight of the core. c. Saturate the core with brine under vacuum to ensure 100% saturation.
[21] d. Measure the wet weight to determine the pore volume (PV) of the core.

e Initial Oil Saturation (Soi): a. Mount the brine-saturated core in the core holder and apply
confining pressure. b. Inject undecane into the core at a constant flow rate until no more
brine is produced. This establishes the initial oil saturation and irreducible water saturation. c.
The volume of undecane injected is the initial oil in place (OIP).

o Waterflooding (Secondary Recovery): a. Inject brine into the core at a typical reservoir flow
rate (e.g., 1-2 ft/day). b. Collect the effluent (produced oil and water) in a fraction collector
and record the volume of oil recovered over time. c. Continue the waterflood until no more oll
is being produced (typically after injecting several pore volumes of brine). The oil remaining
in the core is the residual oil saturation (Sor).
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o Surfactant Flooding (Tertiary/EOR): a. Inject the prepared surfactant solution into the core at
the same flow rate. b. Again, collect the effluent and record the volume of additional oll
recovered. c. Continue the surfactant flood until oil production ceases.

o Calculations: a. Waterflood Recovery: (Volume of oil recovered during waterflood / OIP) *
100%. b. Surfactant Flood Recovery: (Volume of oil recovered during surfactant flood / OIP)
* 100%. c. Total Recovery: (Total volume of oil recovered / OIP) * 100%.

Visualization: Core Flooding Experimental Setup and
Stages
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Caption: Schematic of a core flooding setup and the experimental sequence.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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